Cas no 244205-65-0 (6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE)

• Product Name: 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE
• CAS No: 244205-65-0
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• MDL: MFCD00954887
• CID: 5155450
• Update Time: 2025-06-14

6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(thiophen-2-yl)-4H-3,1-benzoxazin-4-one
• 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE
• 4H-3,1-Benzoxazin-4-one, 6-methyl-2-(2-thienyl)-

• MDL： MFCD00954887
• Inchi： 1S/C13H9NO2S/c1-8-4-5-10-9(7-8)13(15)16-12(14-10)11-3-2-6-17-11/h2-7H,1H3
• InChI Key： FXCBAGCPTOYYJE-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2C(=O)OC=1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE

Comprehensive Overview of 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE (CAS No. 244205-65-0)

6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE (CAS No. 244205-65-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzoxazinone core and thienyl substituent, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential applications due to its structural similarity to bioactive molecules and its role in modulating biological pathways.

The growing interest in 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE aligns with the broader trend of optimizing heterocyclic compounds for therapeutic use. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammation and metabolic disorders. For instance, derivatives of benzoxazinone have shown promise in inhibiting key inflammatory markers, a topic highly searched in academic and industrial circles. This compound’s thiophene moiety further enhances its binding affinity, a feature often queried in AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS No. 244205-65-0 serves as a pivotal building block for constructing complex molecular architectures. Its stability under diverse reaction conditions makes it a preferred choice for multi-step organic synthesis, a frequent subject in patent filings and research publications. The compound’s methyl group at the 6-position also offers steric control, enabling selective functionalization—a technique widely discussed in modern medicinal chemistry forums.

Environmental and sustainability considerations are another hotspot tied to 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE. As green chemistry gains traction, researchers are investigating eco-friendly catalytic methods to synthesize such N-heterocycles. Questions about solvent-free reactions or biodegradable byproducts frequently appear in search engine queries, reflecting the demand for sustainable alternatives. This compound’s compatibility with microwave-assisted synthesis—a low-energy technique—further aligns with these trends.

Analytical characterization of 244205-65-0 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics often explored in academic curricula and industrial training programs. Its distinct spectral signatures, particularly the carbonyl absorption band in IR spectra, are frequently cited in analytical chemistry case studies. These details cater to professionals seeking reliable data for quality control or regulatory submissions.

In material science, the benzoxazinone-thiophene hybrid structure of this compound contributes to its luminescent properties, a feature leveraged in organic electronics. Searches for “small-molecule semiconductors” or “OLED precursors” often intersect with discussions about such derivatives. Its potential in photovoltaic devices also resonates with the renewable energy sector’s focus on efficient light-harvesting materials.

Regulatory and safety profiles of 6-METHYL-2-(2-THIENYL)-4H-3,1-BENZOXAZIN-4-ONE are meticulously documented in compliance with global chemical inventories like REACH and TSCA. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are emphasized in safety data sheets (SDS), a common reference for laboratory personnel.

The commercial availability of CAS No. 244205-65-0 through specialty chemical suppliers underscores its industrial relevance. Procurement-related searches often include terms like “high-purity benzoxazinone derivatives” or “custom synthesis services,” reflecting demand from both academia and R&D divisions. Batch-to-batch consistency and scalability remain key concerns addressed by manufacturers.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly in hybrid scaffolds combining thiophene and benzoxazinone pharmacophores. Such studies could unlock novel applications in targeted drug delivery or bioimaging, areas frequently trending in scientific literature and grant proposals.